Cas no 157750-73-7 (12-O-Acetylazedarachin A)

12-O-Acetylazedarachin A structure
12-O-Acetylazedarachin A structure
Product Name:12-O-Acetylazedarachin A
CAS No:157750-73-7
MF:C35H46O12
MW:658.733
CID:4670689
PubChem ID:167995179
Update Time:2024-11-07

12-O-Acetylazedarachin A Chemical and Physical Properties

Names and Identifiers

    • 12-O-Acetylazedarachin A
    • 24-Norchola-20,22-diene-4-carboxaldehyde, 3,12-bis(acetyloxy)-14,15:21,23-diepoxy-1,7,19-trihydroxy-4,8-dimethyl-11-oxo-, cyclic 4,19-(2-methyl-1-oxobutyl acetal)
    • 157750-73-7
    • Inchi: InChI=1S/C35H46O12/c1-8-16(2)29(41)46-30-31(5)21-12-22(38)33(7)27(34(21,15-43-30)23(39)13-24(31)44-17(3)36)26(40)28(45-18(4)37)32(6)20(19-9-10-42-14-19)11-25-35(32,33)47-25/h9-10,14,16,20-25,27-28,30,38-39H,8,11-13,15H2,1-7H3
    • InChI Key: BHOJESWIVMSURC-UHFFFAOYSA-N
    • SMILES: CCC(C)C(=O)OC1OCC23C(O)CC(OC(C)=O)C1(C)C2CC(O)C1(C)C3C(=O)C(OC(C)=O)C2(C)C(CC3OC123)c1ccoc1 |THB:6:7:21:13.14.11|

Computed Properties

  • Exact Mass: 974.76685313g/mol
  • Monoisotopic Mass: 974.76685313g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 9
  • Complexity: 2530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 7
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 19.7
  • Topological Polar Surface Area: 0Ų

12-O-Acetylazedarachin A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O32780-5mg
12-O-Acetylazedarachin A
157750-73-7
5mg
¥4502.0 2021-09-08
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent